Cas no 6951-93-5 (Thiourea,N-dodecyl-N'-2-propen-1-yl-)

• Product Name: Thiourea,N-dodecyl-N'-2-propen-1-yl-
• CAS No: 6951-93-5
• MF: C₁₆H₃₂N₂S
• MW: 284.50368309021
• CID: 509877
• Update Time: 2024-01-30

Thiourea,N-dodecyl-N'-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-dodecyl-N'-2-propen-1-yl-
• 1-dodecyl-1-prop-2-enylthiourea
• Allyl dodecyl thiourea

• Inchi： 1S/C16H32N2S/c1-3-5-6-7-8-9-10-11-12-13-15-18(14-4-2)16(17)19/h4H,2-3,5-15H2,1H3,(H2,17,19)
• InChI Key： RRWOAMYKARIYSF-UHFFFAOYSA-N
• SMILES： N(CC=C)(CCCCCCCCCCCC)C(N)=S

Computed Properties

• Exact Mass: 284.22886
• Monoisotopic Mass: 284.229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• Density: 0.916
• Boiling Point: 368.4°C at 760 mmHg
• Flash Point: 176.6°C
• Refractive Index: 1.494
• PSA: 24.06
• LogP: 5.33920